Cas no 177735-12-5 (Benzoic acid,3-(5-methyl-2-thienyl)-)

• Product Name: Benzoic acid,3-(5-methyl-2-thienyl)-
• CAS No: 177735-12-5
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 112705
• PubChem ID: 21838034
• Update Time: 2025-04-18

Benzoic acid,3-(5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(5-methyl-2-thienyl)-
• 3-(5-METHYLTHIOPHEN-2-YL)BENZOIC ACID
• Benzoic acid,3-(5-methyl-2-thienyl)
• Benzoic acid, 3-(5-methyl-2-thienyl)-
• SCHEMBL6253921
• DTXSID30618672
• AKOS014979929
• 177735-12-5

• Inchi： 1S/C12H10O2S/c1-8-5-6-11(15-8)9-3-2-4-10(7-9)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： VDCABPDQBAMLFC-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.54000
• LogP: 3.42170